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Compound of Interest

Tert-butyl 4-
Compound Name:
(aminomethyl)benzoate

Cat. No.: B172258

An In-depth Technical Guide to Tert-butyl 4-(aminomethyl)benzoate

This technical guide provides a comprehensive overview of tert-butyl 4-
(aminomethyl)benzoate, a versatile building block in organic synthesis, particularly in the
development of pharmaceuticals and advanced materials. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Identity and Properties

Tert-butyl 4-(aminomethyl)benzoate is a bifunctional molecule containing both a primary
amine and a tert-butyl protected carboxylic acid. This structure makes it a valuable intermediate
for the synthesis of more complex molecules.

Table 1: Physicochemical Properties of Tert-butyl 4-(aminomethyl)benzoate
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Property Value Source(s)

Molecular Weight 207.27 g/mol [1112][3]

Molecular Formula C12H17NO2 [1][2][3]14]

CAS Number 107045-28-3 [11121[31[4]

Appearance Light yellow crystal [4]

Boiling Point 311.8 £ 25.0 °C at 760 mmHg

Density 1.052 + 0.06 g/cm?3 [5]

N Slightly soluble in water (1.8

Solubility [5]
g/L at 25 °C)
2-8°C or Room Temperature,

Storage Conditions sealed in a dry place, [4]16]
protected from light

Table 2: Spectroscopic and Structural Identifiers

Identifier Value Source(s)
INChl=1S/C12H17NO2/c1-
12(2,3)15-11(14)10-6-4-9(8-

InChl [71[8]
13)5-7-10/h4-7H,8,13H2,1-
3H3
YCEJUWBZSJVVNE-

InChliKey [71[8]
UHFFFAOYSA-N
CC(C)

SMILES (C)OC(=0)C1=CC=C(C=C1)C  [3][7]

N

Synthesis and Purification

Tert-butyl 4-(aminomethyl)benzoate is primarily used as a synthetic intermediate. A common

route for its synthesis involves the reduction of a corresponding nitrile or the protection of 4-
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(aminomethyl)benzoic acid.

General Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis of tert-butyl 4-

(aminomethyl)benzoate from a commercially available starting material.

Synthesis Workflow

Starting Material
(e.g., 4-cyanobenzoic acid)

:

Esterification
(e.g., with isobutylene)

tert-butyl 4-cyanobenzoate

Reduction of Nitrile
(e.g., Catalytic Hydrogenation)

tert-butyl 4-(aminomethyl)benzoate

Click to download full resolution via product page

A generalized workflow for the synthesis of tert-butyl 4-(aminomethyl)benzoate.

Experimental Protocol: Catalytic Hydrogenation

A reported method for the synthesis of tert-butyl 4-(aminomethyl)benzoate involves the

catalytic hydrogenation of tert-butyl 4-cyanobenzoate.[2]
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Materials:

tert-butyl 4-cyanobenzoate

Methanol

Palladium on activated charcoal (Pd/C)
Hydrogen gas

Inert atmosphere (e.g., Nitrogen or Argon)

Standard hydrogenation apparatus

Procedure:

In a suitable hydrogenation vessel, dissolve tert-butyl 4-cyanobenzoate in methanol.

Carefully add a catalytic amount of palladium on activated charcoal to the solution under an
inert atmosphere.

Seal the vessel and connect it to a hydrogen source.

Purge the vessel with hydrogen gas to remove the inert atmosphere.
Pressurize the vessel with hydrogen to the desired pressure.

Stir the reaction mixture vigorously at room temperature or with gentle heating.

Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or
Gas Chromatography (GC) until the starting material is consumed.

Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an
inert atmosphere.

Filter the reaction mixture through a pad of celite to remove the palladium catalyst.

Concentrate the filtrate under reduced pressure to yield the crude product.
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Purification Protocol

The crude tert-butyl 4-(aminomethyl)benzoate can be purified by standard laboratory
techniques.

Materials:

Crude tert-butyl 4-(aminomethyl)benzoate

Silica gel for column chromatography

A suitable solvent system (e.g., a mixture of hexanes and ethyl acetate)

Standard chromatography equipment

Procedure:

Prepare a silica gel column using the chosen solvent system.

o Dissolve the crude product in a minimal amount of the eluent or a more polar solvent.

o Load the dissolved sample onto the top of the silica gel column.

o Elute the column with the solvent system, gradually increasing the polarity if necessary.
e Collect fractions and analyze them by TLC to identify those containing the pure product.

o Combine the pure fractions and remove the solvent under reduced pressure to obtain
purified tert-butyl 4-(aminomethyl)benzoate.

Applications in Research and Drug Development

The unique structure of tert-butyl 4-(aminomethyl)benzoate makes it a valuable building
block in several areas of chemical and pharmaceutical research.

Role as a Protected Amino Acid Analogue

The tert-butyl ester group serves as a protecting group for the carboxylic acid functionality,
while the aminomethyl group can participate in various coupling reactions. This is particularly
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useful in peptide synthesis and the creation of peptidomimetics.

Application in Synthesis

tert-butyl 4-(aminomethyl)benzoate

Amide Bond Formation
(Coupling with an N-protected amino acid)

:

’?rotected Dipeptide Analogi‘

:

Deprotection of tert-butyl ester
(e.g., with Trifluoroacetic Acid)

Bioactive Molecule
(e.g., enzyme inhibitor)

Click to download full resolution via product page

Use of tert-butyl 4-(aminomethyl)benzoate as a building block in synthesis.

Intermediate in Pharmaceutical Synthesis

This compound serves as a key intermediate in the synthesis of various pharmaceuticals,
particularly those targeting the central nervous system.[4] It is also a reactant in the preparation
of benzimidazoles, which have been investigated as protein kinase inhibitors.[1]

Materials Science Applications
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The functional groups of tert-butyl 4-(aminomethyl)benzoate allow for its incorporation into
polymers and coatings. This can be used to modify the properties of these materials, such as
their surface characteristics or thermal stability.[4]

Safety and Handling

Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn when handling tert-butyl 4-(aminomethyl)benzoate. Work should be
conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the
Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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